Cas no 1249877-11-9 (1-(2-Bromo-4-fluorobenzyl)-1H-imidazole)

• Product Name: 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole
• CAS No: 1249877-11-9
• MF: C₁₀H₈BrFN₂
• MW: 255.086324691772
• CID: 4691227
• PubChem ID: 60721220
• Update Time: 2025-08-05

1-(2-Bromo-4-fluorobenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorobenzyl)-1H-imidazole
• 1-[(2-bromo-4-fluorophenyl)methyl]imidazole
• AKOS009137297
• 1249877-11-9
• SCHEMBL19541845
• 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole

• Inchi： 1S/C10H8BrFN2/c11-10-5-9(12)2-1-8(10)6-14-4-3-13-7-14/h1-5,7H,6H2
• InChI Key： XCDANOILIAPIDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1C=NC=C1)F

Computed Properties

• Exact Mass: 253.98549g/mol
• Monoisotopic Mass: 253.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.4

Additional information on 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 1249877-11-9 and Product Name: 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole

The compound with the CAS number 1249877-11-9 and the product name 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and fluoro substituents on the benzyl group, coupled with the imidazole core, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of imidazole derivatives as key pharmacophores in drug design. Imidazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of halogenated aromatic rings into these structures often enhances their binding affinity and metabolic stability, making them attractive candidates for therapeutic intervention.

The specific structure of 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole positions it as a promising intermediate for synthesizing novel bioactive molecules. The bromo substituent at the 2-position of the benzyl group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in constructing complex molecular architectures, enabling the development of targeted therapeutics.

Moreover, the fluorine atom at the 4-position introduces electronic and steric effects that can modulate the pharmacokinetic properties of the compound. Fluorine substitution is a well-established strategy in drug discovery to improve lipophilicity, reduce metabolic clearance, and enhance binding to biological targets. The combination of bromo and fluoro groups in 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole thus offers a strategic advantage for designing molecules with optimized pharmacological profiles.

Recent studies have highlighted the importance of halogenated imidazoles in oncology research. For instance, compounds containing both bromo and fluoro substituents have shown remarkable efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation. The structural motif present in 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole aligns well with this trend, suggesting its potential as a lead compound for developing anticancer agents.

Another area where this compound shows promise is in the treatment of infectious diseases. Halogenated imidazoles have demonstrated activity against various pathogens by interfering with essential biological processes. The unique electronic distribution induced by the bromo and fluoro groups may enhance interactions with bacterial enzymes or viral proteases, leading to potent antimicrobial or antiviral effects.

The synthesis of 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as 2-bromo-4-fluorobenzyl halides and imidazole derivatives, various coupling strategies can be employed to construct the target molecule. These synthetic routes not only showcase the versatility of modern organic chemistry but also provide scalable methods for producing larger quantities of the compound for further research.

In conclusion, 1-(2-Bromo-4-fluorobenzyl)-1H-imidazole (CAS No. 1249877-11-9) represents a valuable building block in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing new drugs across multiple therapeutic areas. As research continues to uncover new applications for halogenated imidazoles, compounds like this are likely to play an increasingly important role in future drug discovery efforts.